Cas no 1243344-99-1 (5-Cyclopropoxy-2-isopropylpyridine)

• Product Name: 5-Cyclopropoxy-2-isopropylpyridine
• CAS No: 1243344-99-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 4828101
• Update Time: 2025-06-09

5-Cyclopropoxy-2-isopropylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-CYCLOPROPOXY-2-ISOPROPYLPYRIDINE
• MB30916
• 5-CYCLOPROPOXY-2-(PROPAN-2-YL)PYRIDINE
• 5-Cyclopropoxy-2-isopropylpyridine

• Inchi： 1S/C11H15NO/c1-8(2)11-6-5-10(7-12-11)13-9-3-4-9/h5-9H,3-4H2,1-2H3
• InChI Key： KWNBVJYPYJYJKT-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(C=C1)C(C)C)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 166
• XLogP3: 2.5
• Topological Polar Surface Area: 22.1

Additional information on 5-Cyclopropoxy-2-isopropylpyridine

Comprehensive Overview of 5-Cyclopropoxy-2-isopropylpyridine (CAS No. 1243344-99-1): Properties, Applications, and Industry Trends

5-Cyclopropoxy-2-isopropylpyridine (CAS No. 1243344-99-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This heterocyclic molecule combines a pyridine core with cyclopropoxy and isopropyl functional groups, offering distinct electronic and steric properties. Recent literature highlights its potential as a building block for drug discovery, particularly in kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel small-molecule therapeutics.

The compound's physicochemical properties—including a molecular weight of 191.26 g/mol and lipophilic character (LogP ~2.8)—make it suitable for central nervous system (CNS) drug development. Researchers are exploring its structure-activity relationships (SAR) in modulating biological targets, with particular interest in its metabolic stability compared to similar alkoxy-pyridine derivatives. These investigations respond to frequent search queries like "pyridine derivatives in drug design" and "improving compound half-life."

In synthetic chemistry, 5-Cyclopropoxy-2-isopropylpyridine serves as a versatile intermediate for cross-coupling reactions, with its electron-deficient pyridine ring facilitating palladium-catalyzed transformations. Industry reports indicate rising patent filings incorporating this scaffold, addressing trending topics such as "fragment-based drug discovery" and "privileged structures in medicinal chemistry." The cyclopropyl moiety attracts special attention due to its ability to constrain molecular conformation while enhancing target binding affinity—a hot topic in computational chemistry forums.

Environmental and regulatory aspects of 1243344-99-1 comply with REACH and FDA guidelines for research compounds. Analytical methods like HPLC (typically >98% purity) and LC-MS are standard for quality control, addressing common purchaser concerns about "compound characterization techniques." Storage recommendations (-20°C under inert atmosphere) reflect best practices for preserving chemical stability—a frequently searched subject among laboratory professionals.

Market analysis shows growing demand for 5-Cyclopropoxy-2-isopropylpyridine from contract research organizations (CROs) and academic institutions, particularly for high-throughput screening libraries. This trend correlates with increasing searches for "diverse chemical space exploration" and "fragment libraries for drug discovery." The compound's IP potential remains high, with recent publications demonstrating its utility in allosteric modulator development—a cutting-edge area in GPCR research.

Future perspectives highlight the compound's role in AI-driven drug design, where its three-dimensional features provide valuable training data for machine learning models predicting bioavailability. This aligns with industry focus on "digital chemistry platforms" and "predictive ADMET modeling." As research continues, 1243344-99-1 exemplifies how targeted molecular editing of pyridine derivatives can address contemporary challenges in precision medicine and selective enzyme inhibition.